Cas no 830317-03-8 (3-Pyridinol, 4-[(E)-[(4-methoxyphenyl)imino]methyl]-)

3-Pyridinol, 4-[(E)-[(4-methoxyphenyl)imino]methyl]- structure
830317-03-8 structure
Product name:3-Pyridinol, 4-[(E)-[(4-methoxyphenyl)imino]methyl]-
CAS No:830317-03-8
MF:C13H12N2O2
MW:228.24658
CID:679658
PubChem ID:135800543

3-Pyridinol, 4-[(E)-[(4-methoxyphenyl)imino]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinol, 4-[(E)-[(4-methoxyphenyl)imino]methyl]-
    • 4-[(4-methoxyanilino)methylidene]pyridin-3-one
    • 830317-03-8
    • 4-[(4-Methoxyanilino)methylidene]pyridin-3(4H)-one
    • DTXSID00836028
    • Inchi: InChI=1S/C13H12N2O2/c1-17-12-4-2-11(3-5-12)15-8-10-6-7-14-9-13(10)16/h2-9,16H,1H3
    • InChI Key: XQIBNXCSGJFEKX-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C=C1)N=CC2=C(C=NC=C2)O

Computed Properties

  • Exact Mass: 228.089877630g/mol
  • Monoisotopic Mass: 228.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 54.7Ų

3-Pyridinol, 4-[(E)-[(4-methoxyphenyl)imino]methyl]- Related Literature

Recommend Articles

Recommended suppliers
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.